Cas no 92039-39-9 (2-pentyl-1H-Indole)

2-pentyl-1H-Indole structure
2-pentyl-1H-Indole structure
Product Name:2-pentyl-1H-Indole
CAS No:92039-39-9
MF:C13H17N
MW:187.280783414841
CID:757156
PubChem ID:2737638
Update Time:2025-04-19

2-pentyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 2-pentyl-1H-Indole
    • 92039-39-9
    • SCHEMBL3265632
    • DTXSID80372196
    • 1H-Indole, 2-pentyl-
    • pentylindole
    • SCHEMBL369110
    • 2-Pentylindole
    • Inchi: 1S/C13H17N/c1-2-3-4-8-12-10-11-7-5-6-9-13(11)14-12/h5-7,9-10,14H,2-4,8H2,1H3
    • InChI Key: UBXDOZCGGFBQQQ-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C=C1CCCCC

Computed Properties

  • Exact Mass: 187.136099547g/mol
  • Monoisotopic Mass: 187.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 15.8Ų
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